![molecular formula C21H20N6O2S B6514848 N-[2-(1H-indol-3-yl)ethyl]-3-{8-methyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}propanamide CAS No. 892279-78-6](/img/structure/B6514848.png)
N-[2-(1H-indol-3-yl)ethyl]-3-{8-methyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(1H-indol-3-yl)ethyl]-3-{8-methyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}propanamide is a useful research compound. Its molecular formula is C21H20N6O2S and its molecular weight is 420.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-[2-(1H-indol-3-yl)ethyl]-3-{8-methyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}propanamide is 420.13684508 g/mol and the complexity rating of the compound is 665. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[2-(1H-indol-3-yl)ethyl]-3-{8-methyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(1H-indol-3-yl)ethyl]-3-{8-methyl-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory and Analgesic Properties
The compound exhibits anti-inflammatory effects by blocking arachidonate binding to cyclooxygenase (COX) isoenzymes (COX-1 and COX-2). As a nonsteroidal anti-inflammatory drug (NSAID), it can alleviate pain, treat menstrual cramps, and manage inflammatory conditions like rheumatoid arthritis .
Antiviral Activity
Recent trials suggest that this compound, especially when combined with other drugs, could have broad-spectrum antiviral activity. It may play a role in reducing severe respiratory mortality associated with viral infections, including COVID-19 .
Neuromodulation and Behavior Regulation
Tryptamine, a natural derivative of this compound, is involved in regulating processes within the central nervous system. It affects sleep, cognition, memory, temperature regulation, and behavior. The shared structural features of tryptamine and related compounds make them intriguing for neurological research .
Organic Electronic Materials
Compounds with similar structures have applications in organic electronics, including organic semiconductors, photovoltaics (OPVs), organic field-effect transistors (OFETs), and sensors. Their tunable optical and electrical properties make them valuable in these emerging technologies .
Antibacterial and Antifungal Activity
While further research is needed, preliminary studies have evaluated derivatives of this compound for antibacterial and antifungal properties. These investigations could lead to novel therapeutic agents .
Fluorescent Probes and Imaging
Similar compounds have been explored as fluorescent probes due to their unique optical properties. They can be used for imaging biological processes and cellular structures .
Drug Delivery Systems
Given its structure, this compound might serve as a scaffold for drug delivery systems. Researchers are investigating its potential in targeted drug delivery to specific tissues or cells .
Photochromic Materials
Compounds with similar backbones have been studied for their photochromic properties. These materials change color upon exposure to light, making them useful in optical devices and sensors .
properties
IUPAC Name |
N-[2-(1H-indol-3-yl)ethyl]-3-(8-methyl-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N6O2S/c1-26-20(29)19-16(9-11-30-19)27-17(24-25-21(26)27)6-7-18(28)22-10-8-13-12-23-15-5-3-2-4-14(13)15/h2-5,9,11-12,23H,6-8,10H2,1H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQSUWGISWLZZMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NCCC4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(1H-indol-3-yl)ethyl)-3-(4-methyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.